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Compound of Interest

Compound Name: MC4

Cat. No.: B608876

Based on available safety data sheets, one product identified as "MC4" is a paint or paint
constituent. The following safety protocols are for this chemical mixture.

Essential Safety and Logistical Information

This guide provides immediate safety and logistical information for handling the chemical
mixture designated as MCA4. It includes operational procedures and disposal plans to ensure
the safety of researchers, scientists, and drug development professionals.

Hazard Summary

The MC4 chemical mixture is a highly flammable liquid and vapor that can cause serious health
effects.[1] It is crucial to handle this substance with care in a well-ventilated area and away
from ignition sources.[1]

Potential Hazards:

Highly flammable liquid and vapor[1]

May cause drowsiness or dizziness[1]

Causes skin and serious eye irritation[1]

Suspected of causing cancer[1]
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e Suspected of damaging fertility or the unborn child[1]
e May cause damage to organs through prolonged or repeated exposure[1]

o Harmful to aquatic life with long-lasting effects[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling MC4:

PPE Category Specific Requirements

Wear safety glasses with side shields or
Eye/Face Protection chemical goggles. A face shield may be

necessary for splash protection.[1]

Wear chemically resistant gloves (e.g., nitrile,
Skin Protection neoprene). Protective clothing should be worn to

prevent skin contact.[1]

If ventilation is inadequate, use a NIOSH-

Respiratory Protection approved respirator with an organic vapor
cartridge.
Footwear Wear closed-toe shoes.

Experimental Protocols: Handling and Disposal

Handling Procedures:

o Preparation: Read the Safety Data Sheet (SDS) thoroughly before beginning any work.
Ensure that a safety shower and eyewash station are readily accessible.

o Ventilation: Always handle MC4 in a well-ventilated area, such as a chemical fume hood.[1]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[1]

e Tools: Use only non-sparking tools.[1]
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e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

Disposal Plan:

o Waste Collection: Collect all MC4 waste in a designated, labeled, and sealed container. Do
not mix with other waste streams.

o Container Labeling: Clearly label the waste container with "Hazardous Waste" and the
contents ("MC4 Waste").

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials and ignition sources.

o Disposal: Dispose of hazardous waste through your institution's environmental health and
safety (EHS) office, following all local, state, and federal regulations. Do not pour MC4 down
the drain.[1]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b608876?utm_src=pdf-body
https://www.benchchem.com/product/b608876?utm_src=pdf-body
https://www.benchchem.com/product/b608876?utm_src=pdf-body
https://www.autovalue.com/perch/resources/SDS/sds-mc4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Situation

First Aid and Response Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and water for
at least 15 minutes. Seek medical attention if

irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire

Use dry chemical, foam, or carbon dioxide to
extinguish the fire. Water spray may be
ineffective but can be used to cool fire-exposed

containers.[2]

Spill

Evacuate the area. Remove all ignition sources.
Ventilate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.qg.,
vermiculite, sand) and place it in a sealed

container for disposal.

MC4 Handling and Disposal Workflow

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.autovalue.com/perch/resources/SDS/sds-mc4.pdf
https://www.autovalue.com/perch/resources/SDS/sds-mc4.pdf
https://www.autovalue.com/perch/resources/SDS/sds-mc4.pdf
https://transportation.ky.gov/Maintenance/Pesticides/Element%204%20MSDS.pdf
https://www.benchchem.com/product/b608876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

4 )

Preparation

Read SDS
Don PPE
(Setup in Fume Hood)

. J
4 )

Handling
Y

Transfer Chemical
(Use non-sparking tools)

(Perform Experimeng

Disposal
A4

- J
4 )

Collect Waste in
Labeled Container

i

Store in Designated
Waste Area

(Contact EHS for Pickup)

- J

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of MC4 chemical mixture.
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Option 2: MC4 as Solar Panel Connectors

The term "MC4" is also a common designation for a type of electrical connector used in solar
panel installations. Handling these connectors requires a different set of safety precautions
focused on electrical hazards.

Personal Protective Equipment (PPE) for MC4 Connectors:

Gloves: Insulated gloves to protect against electric shock.[3][4]

Eye Protection: Safety glasses to protect from debris and potential arc flash.[3]

Footwear: Non-conductive, rubber-soled shoes.[4]

Tools: Use of insulated tools is recommended.[3][4]

Option 3: MC4R (Melanocortin 4 Receptor)

For researchers in drug development, "MC4" might be shorthand for the Melanocortin 4
Receptor (MC4R), a G protein-coupled receptor involved in regulating energy homeostasis and
appetite.[5][6] Handling related to MC4R would typically involve standard laboratory practices
for working with biological materials such as cell lines, tissues, and related biochemical
reagents (e.g., antibodies, ligands).[7] The specific PPE and handling procedures would be
dictated by the nature of the biological materials and any hazardous chemicals used in the
experimental protocols.

To ensure your safety, please verify the exact nature of the "MC4" you are working with by
consulting the manufacturer's label and the Safety Data Sheet (SDS). If you are working with a
chemical substance, the SDS will provide the most accurate and detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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